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Compound of Interest

Compound Name: Xylopine

Cat. No.: B1219430

An In-depth Technical Guide to the Chemical Structure and Properties of Xylopine

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activities of xylopine, an aporphine alkaloid of interest to
researchers, scientists, and drug development professionals. The information is presented with
a focus on quantitative data, detailed experimental methodologies, and visual representations
of its chemical nature and biological mechanisms of action.

Chemical Structure and Identification

Xylopine is a naturally occurring aporphine alkaloid. Its core structure is characterized by a
dibenzo[de,g]quinoline ring system.

Figure 1: 2D Chemical Structure of Xylopine.

Table 1: Chemical Identification of Xylopine
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Identifier Value

(12R)-16-methoxy-3,5-dioxa-11-
IUPAC Name azapentacyclo[10.7.1.02,6.08,20,014,1%icosa-
1(20),2(6),7,14(19),15,17-hexaene[1][2]

(7aR)-10-Methoxy-6,7,7a,8-tetrahydro-2H,5H-

Systematic IUPAC Name ] o
benzo[g][3][4]benzodioxolo[6,5,4-de]quinoline[4]

Chemical Formula Ci1sH17NO3

COC1=CC2=C(C=C1)C3=C4--INVALID-LINK--

SMILES
NCCC4=CC5=C30CO05
INChl=1S/C18H17NO3/c1-20-12-2-3-13-11(6-
inChi 12)7-14-16-10(4-5-19-14)8-15-18(17(13)16)22-
n
9-21-15/h2-3,6,8,14,19H,4-
5,7,9H2,1H3/t14-/m1/s1
InChiKey RFWCCZDSXIZIMF-CQSZACIVSA-N
CAS Number 517-71-5

Physicochemical Properties

The physicochemical properties of xylopine are crucial for its handling, formulation, and
pharmacokinetic profiling.

Table 2: Physicochemical Properties of Xylopine

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Xylopine
https://go.drugbank.com/categories/DBCAT002666
https://hmdb.ca/metabolites/HMDB0301845
https://scispace.com/pdf/xylopine-induces-oxidative-stress-and-causes-g2-m-phase-3r4031it59.pdf
https://scispace.com/pdf/xylopine-induces-oxidative-stress-and-causes-g2-m-phase-3r4031it59.pdf
https://www.benchchem.com/product/b1219430?utm_src=pdf-body
https://www.benchchem.com/product/b1219430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Weight 295.33 g/mol
Appearance Light yellow to yellow solid
Melting Point 78-102 °C
Boiling Point 483.4 °C at 760 mmHg
Density 1.289 g/cm3
XLogP 2.9
Practically insoluble in water.
Solubility Soluble in DMSO for
experimental use.
Described as a very strong
basic compound; a precise
pKa

experimental pKa is not readily

available.

Pharmacological Properties and Biological Activity

Xylopine has demonstrated significant cytotoxic activity against a range of cancer cell lines. Its

primary mechanism of action involves the induction of oxidative stress, leading to cell cycle

arrest and apoptosis.

Cytotoxicity

Xylopine exhibits potent cytotoxic effects across various cancer cell lines, as determined by

the alamarBlue assay after 72 hours of incubation.

Table 3: Cytotoxicity of Xylopine (ICso values)
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Cell Line Cancer Type ICs0 (M)
HCT116 Colon Carcinoma 6.4

HL-60 Promyelocytic Leukemia 7.1

K562 Chronic Myelogenous 85

Leukemia

B16-F10 Murine Melanoma 9.9
HepG2 Hepatocellular Carcinoma 12.1
MCF7 Breast Carcinoma 19.3

Oral Squamous Cell
HSC-3 ] 23.9
Carcinoma

Oral Squamous Cell
SCC-9 ) 26.6
Carcinoma

Mechanism of Action: p53-Independent Apoptosis

Xylopine induces apoptosis through a pathway that is independent of the p53 tumor
suppressor protein. The key events in this signaling cascade are the generation of reactive
oxygen species (ROS), disruption of the mitochondrial membrane potential, and activation of
effector caspases.
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Cell Preparation

Seed cells in 96-well plates

Incubate for 24h

Add xylopine (dissolved in DMSO)
at various concentrations

Incubate for 72h

Xylopine

AIamarBwe Assay

E’-\dd alamarBlue reagena

Increased ROS/RNS
(Oxidative Stress)

Incubate for 1-4h

Mitochondrial
Depolarization [M

easure absorbance at
570 nm and 600 nm

Data Analysis

Caspase-3
Activation
Calculate cell viability (%)

Regulatory Aspect

Apoptosis

p53-Independent
Pathway

Determine IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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